Cas no 1178952-23-2 (methyl 2-amino-2,5-dimethylhexanoate)

• Product Name: methyl 2-amino-2,5-dimethylhexanoate
• CAS No: 1178952-23-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6391352
• PubChem ID: 54857188
• Update Time: 2025-05-20

methyl 2-amino-2,5-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2,5-dimethylhexanoate
• 2-Amino-2,5-dimethyl-hexanoic acid methyl ester
• Norleucine, 2,5-dimethyl-, methyl ester
• EN300-1229182
• 1178952-23-2
• CS-0274127
• AKOS005362701

• Inchi： 1S/C9H19NO2/c1-7(2)5-6-9(3,10)8(11)12-4/h7H,5-6,10H2,1-4H3/t9-/m0/s1
• InChI Key： ZUMQQCFLQFZKHC-VIFPVBQESA-N
• SMILES： C(OC)(=O)[C@](C)(CCC(C)C)N

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2,5-dimethylhexanoate

Methyl 2-amino-2,5-dimethylhexanoate (CAS No. 1178952-23-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 2-amino-2,5-dimethylhexanoate, a compound with the chemical identifier CAS No. 1178952-23-2, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural and functional attributes, has garnered significant attention in recent years due to its potential applications in various biochemical pathways and drug development strategies.

The molecular structure of methyl 2-amino-2,5-dimethylhexanoate consists of a hexanoic acid backbone modified with two methyl groups at the 2nd and 5th carbon positions, along with an amine functional group at the 2nd carbon. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both amine and ester functional groups allows for diverse chemical modifications, making it a versatile building block for the synthesis of more complex molecules.

In the context of pharmaceutical research, methyl 2-amino-2,5-dimethylhexanoate has been explored for its potential role in the development of novel therapeutic agents. Recent studies have highlighted its utility as a precursor in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as degradation and immunogenicity. The compound's structural features contribute to the stability and bioavailability of these synthetic peptides, enhancing their efficacy in various therapeutic applications.

One of the most intriguing aspects of methyl 2-amino-2,5-dimethylhexanoate is its role in enzyme inhibition studies. Researchers have utilized this compound to investigate the mechanisms of action for certain enzymes involved in metabolic pathways. The amine group provides a site for interaction with enzyme active sites, while the ester group can be engineered to modulate binding affinity. Such modifications have led to the discovery of potent inhibitors with potential applications in treating metabolic disorders and inflammatory diseases.

The synthesis of methyl 2-amino-2,5-dimethylhexanoate itself is an area of active research, with scientists developing increasingly efficient and sustainable methods. Advances in catalytic processes have enabled the production of this compound with higher yields and lower environmental impact. These innovations align with the broader goals of green chemistry, which seeks to minimize waste and hazardous byproducts in chemical synthesis.

Another significant application of methyl 2-amino-2,5-dimethylhexanoate lies in its use as a chiral auxiliary in asymmetric synthesis. The presence of multiple stereocenters in its structure allows it to induce optical isomerism in reaction products, which is crucial for many pharmaceutical applications where enantiomeric purity is essential. This property has made it a valuable tool in the development of chiral drugs that exhibit improved pharmacological profiles.

The compound's potential extends beyond pharmaceuticals into materials science. Researchers have explored its use as a monomer or crosslinking agent in polymer chemistry, where its unique structural features contribute to the development of novel materials with enhanced mechanical properties and biodegradability. These materials have applications ranging from medical implants to sustainable packaging solutions.

In summary, methyl 2-amino-2,5-dimethylhexanoate (CAS No. 1178952-23-2) is a multifaceted compound with significant implications across multiple domains of chemical research. Its structural versatility makes it a valuable intermediate in drug development, enzyme inhibition studies, asymmetric synthesis, and materials science. As research continues to uncover new applications for this compound, its importance in advancing scientific and technological innovations is likely to grow even further.